Cas no 333408-52-9 (2-Chloro-6-ethoxyquinoline-3-methanol)

• Product Name: 2-Chloro-6-ethoxyquinoline-3-methanol
• CAS No: 333408-52-9
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 852297
• PubChem ID: 329773583
• Update Time: 2025-04-19

2-Chloro-6-ethoxyquinoline-3-methanol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-ethoxyquinolin-3-yl)methanol
• 2-Chloro-6-ethoxyquinoline-3-methanol
• 3-(hydroxymethyl)-2-chloro-6-ethoxyquinoline
• Oprea1_146445
• AKOS000731943
• DTXSID10357714
• DB-260926
• MFCD02741774
• Oprea1_766516
• (2-chloro-6-ethoxy-3-quinolinyl)methanol
• 2-Chloro-6-ethoxyquinoline-3-methanol, AldrichCPR
• AG-690/40701400
• 333408-52-9

• MDL： MFCD02741774
• Inchi： 1S/C12H12ClNO2/c1-2-16-10-3-4-11-8(6-10)5-9(7-15)12(13)14-11/h3-6,15H,2,7H2,1H3
• InChI Key： RTHYLIJSULORHP-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C2C=C(C=CC2=N1)OCC

Computed Properties

• Exact Mass: 237.05600
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35000
• LogP: 2.77920

2-Chloro-6-ethoxyquinoline-3-methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：